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Compound of Interest

Compound Name: 2-acetamido-N-tert-butylacetamide

Cat. No.: B7500751 Get Quote

Essential Safety and Handling Guide for 2-
acetamido-N-tert-butylacetamide
Disclaimer: No specific Safety Data Sheet (SDS) was found for 2-acetamido-N-tert-
butylacetamide. The following information is based on the SDS for the closely related

compound, N-tert-butylacetamide, and should be used as a guideline. It is crucial to conduct a

thorough risk assessment before handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2-acetamido-N-tert-butylacetamide. The content

herein is intended to supplement, not replace, institutional safety protocols and professional

judgment.

Hazard Identification and Classification
Based on data for the analogous compound N-tert-butylacetamide, this chemical may be

classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[1]

Physical and Chemical Properties
Property Value

Physical State Solid, Crystalline[2]

Appearance White[3]

Molecular Formula C₆H₁₃NO

Molecular Weight 115.18 g/mol [4]

Melting Point 96 - 98 °C[3]

Solubility Soluble in water[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling this compound.
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Body Part Recommended PPE Specification

Eyes/Face
Safety glasses with side

shields and face shield

Conforming to EN166 (EU) or

NIOSH (US) standards.[6]

Skin
Chemical-resistant gloves and

lab coat

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use.[2][3] A

flame-retardant lab coat should

be worn.

Respiratory
Respirator (if dust is

generated)

Use a NIOSH-approved

respirator with an appropriate

particulate filter if ventilation is

inadequate or dusts are

formed.

Body
Full-coverage clothing and

closed-toe shoes

Wear long pants and closed-

toe shoes to prevent skin

exposure.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is paramount for safety. The following diagram

illustrates the recommended procedure for handling 2-acetamido-N-tert-butylacetamide.
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Workflow for Handling 2-acetamido-N-tert-butylacetamide

Preparation

Handling

Cleanup & Disposal Emergency Procedures

Review SDS for N-tert-butylacetamide

Don Appropriate PPE

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Weigh Compound Carefully
to Avoid Dust Formation

Transfer to Reaction Vessel

Spill: Evacuate, Ventilate,
and ContainDecontaminate Work Surfaces Exposure: Follow First Aid

(See Table)

Remove and Dispose of
Contaminated PPE

Dispose of Chemical Waste in
Sealed, Labeled Container

Click to download full resolution via product page

Safe handling workflow for 2-acetamido-N-tert-butylacetamide.
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][6]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1][2]

Storage and Disposal Plan
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from strong oxidizing agents.[3][5]

Disposal:
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Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

Contaminated packaging should be disposed of as unused product.[1]

Do not let the product enter drains.[1] Chemical waste generators must comply with all local,

regional, and national hazardous waste regulations.[3]

By adhering to these guidelines, researchers can handle 2-acetamido-N-tert-butylacetamide
with a high degree of safety and minimize the risk of exposure and accidents. Always prioritize

safety and consult your institution's safety officer for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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